Cas no 1337492-03-1 (1-(2-CHLORO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: 1-(2-CHLORO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1337492-03-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5581657
• PubChem ID: 77130855
• Update Time: 2023-08-10

1-(2-CHLORO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE
• 1337492-03-1
• N13640

• Inchi： 1S/C9H13ClN2/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9H,5,11-12H2,1H3
• InChI Key： KIFQPPCWISPYHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CN)N

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų